Cas no 93-67-4 (5-\u200bChloro-\u200b2-\u200bphenoxyaniline)

5-\u200bChloro-\u200b2-\u200bphenoxyaniline structure
93-67-4 structure
Product Name:5-\u200bChloro-\u200b2-\u200bphenoxyaniline
CAS No:93-67-4
MF:C12H10ClNO
MW:219.666902065277
MDL:MFCD00025217
CID:34713
PubChem ID:87561285
Update Time:2024-10-26

5-\u200bChloro-\u200b2-\u200bphenoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-phenoxyaniline
    • 2-Amino-4-chlorophenyl phenyl ether
    • 2-Amino-4-chloro-diphenylether
    • 2-Amino-4-chlorodiphenyl Ether
    • 5-​Chloro-​2-​phenoxyaniline
    • 5-Chloro-2-phenoxyphenylamine
    • 2-phenoxy-5-chloro-aniline
    • 4-Chlor-2-aminodiphenylether
    • 4-chloro-2-aminodiphenylether
    • 5-Chlor-2-phenoxy-anilin
    • 5-chloro-2-phenoxy-aniline
    • 5-chloro-2-phenoxybenzenamine
    • 5-Chloro-2-phenoxybenzenamine (ACI)
    • Aniline, 5-chloro-2-phenoxy- (6CI, 7CI, 8CI)
    • 1-Amino-5-chloro-2-phenoxybenzene
    • 4-Chloro-2-aminodiphenyl ether
    • NSC 59759
    • 5-chloro-2-phenoxy-phenylamine
    • MFCD00025217
    • NSC59759
    • SCHEMBL307310
    • Z57100246
    • AKOS000120982
    • NSC-59759
    • AS-58399
    • Benzenamine, 5-chloro-2-phenoxy-
    • MLS000087747
    • CHEMBL1240673
    • 66SM796MDB
    • DTXSID70239224
    • SR-01000423537-1
    • NS00002492
    • 2-Amino-4-chlorophenyl phenyl ether, 97%
    • Q27895415
    • 93-67-4
    • Aniline, 5-chloro-2-phenoxy-
    • HMS2464D10
    • 2-Amino-4-chlorodiphenylether
    • EINECS 202-266-5
    • CCG-105710
    • UNII-66SM796MDB
    • W-100234
    • DTXCID90161715
    • SR-01000423537
    • BDBM50326330
    • A26499
    • Oprea1_064181
    • CS-W010468
    • EC 202-266-5
    • A2222
    • SMR000023968
    • STK397803
    • F19160
    • 5-\u200bChloro-\u200b2-\u200bphenoxyaniline
    • MDL： MFCD00025217
    • Inchi： 1S/C12H10ClNO/c13-9-6-7-12(11(14)8-9)15-10-4-2-1-3-5-10/h1-8H,14H2
    • InChI Key： SXEBHIMOUHBBOS-UHFFFAOYSA-N
    • SMILES： ClC1C=C(N)C(OC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 219.04500
  • Monoisotopic Mass: 219.045092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: White solid
  • Density: 1.2600
  • Melting Point: 41.0 to 45.0 deg-C
  • Boiling Point: 192°C/12mmHg(lit.)
  • Flash Point: >110 ºC
  • Refractive Index: 1.627
  • PSA: 35.25000
  • LogP: 4.29570
  • FEMA: 3709
  • Solubility: Soluble in ethanol \ ether \ benzene and glacial acetic acid

5-\u200bChloro-\u200b2-\u200bphenoxyaniline Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

5-\u200bChloro-\u200b2-\u200bphenoxyaniline Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

5-\u200bChloro-\u200b2-\u200bphenoxyaniline Pricemore >>

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5-\u200bChloro-\u200b2-\u200bphenoxyaniline Production Method

Production Method 1

89-61-2 89-61-2
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Diglyme ,  Polyethylene glycol ;  0.5 h, rt → 100 °C
1.2 Reagents: Sodium hydroxide ;  100 °C → 125 °C; 240 min, 125 °C; 125 °C → 60 °C
1.3 Catalysts: Carbon ,  Iron chloride (FeCl3) Solvents: Ethanol ,  Water ;  120 min, rt → reflux
1.4 Reagents: Hydrazine hydrate (1:1) Catalysts: Benzyltriethylammonium chloride Solvents: Ethanol ,  Water ;  220 min, reflux; reflux → 40 °C
1.5 Reagents: Water ;  40 °C → 20 °C
Reference
A process for preparing amino-containing aromatic ethers
, China, , ,

Production Method 2

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Methanol ;  70 psi, rt
Reference
Synthesis and evaluation of antipsychotic activity of 11-(4-aryl-1-piperazinyl)dibenz[b,f][1,4]oxazepines and their 8-chloro analogues
Wagh, B. S.; Patil, B. P.; Jain, M. S.; Harak, S. S.; Wagh, S. B., Heterocyclic Communications, 2007, 13(2-3), 165-172

Production Method 3

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Methanol ;  3 h, 70 psi, rt
Reference
Preparation of 8-chloro-11-(1-piperazinyl)-dibenz[b,f][1,4]oxazepines as antipsychotic agents
, India, , ,

Production Method 4

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Acetic acid ,  Magnesium Solvents: Water ;  rt → 100 °C; 0.5 h, 95 - 100 °C; 100 °C → 70 °C
1.2 70 °C → reflux; 1 h, reflux; reflux → 95 °C
1.3 Reagents: Iron ;  90 - 95 °C; 1 h, 95 °C → reflux; reflux → 80 °C; 80 °C; 1 h, 80 °C → reflux; 6 h, reflux; reflux → 70 °C
Reference
Preparation of polar brilliant red B
Han, Xiaobin; Liu, Xidong, Pige Huagong, 2007, 24(3), 14-17

Production Method 5

93-67-4 93-67-4
Reaction Conditions
Reference
Preparation of 1,6- and 1,8-naphthyridines as antiviral compounds for treatment of HCV infections
, United States, , ,

Production Method 6

93-67-4 93-67-4
Reaction Conditions
Reference
Preparation of 2-, 3-, 5-, 8-, 10- and/or 11-substituted dibenzoxazepine compounds, pharmaceutical compositions and methods for treating pain
, United States, , ,

Production Method 7

93-67-4 93-67-4
Reaction Conditions
Reference
Substituted dibenzoxazepines or dibenothiazepines and their use as prostaglandin E2 antagonists
, World Intellectual Property Organization, , ,

Production Method 8

93-67-4 93-67-4
Reaction Conditions
Reference
Urea derivatives and their use
, European Patent Organization, , ,

Production Method 9

93-67-4 93-67-4
Reaction Conditions
Reference
Reduction of aromatic nitro compounds
, Japan, , ,

Production Method 10

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Ethanol ,  Water ;  rt; 5 h, 90 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
An unexpected synthesis of azepinone derivatives through a metal-free photochemical cascade reaction
Song, Lina; Tian, Xianhai ; Farshadfar, Kaveh; Shiri, Farshad; Rominger, Frank; et al, Nature Communications, 2023, 14(1),

Production Method 11

89-61-2 89-61-2
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: D-Glucopyranose, oligomeric, decyl octyl glycosides ;  100 °C → 120 °C; 240 min, 120 °C; 120 °C → 60 °C
1.2 Reagents: Hydrazine hydrate (1:1) Catalysts: Tetraethylammonium hydroxide ,  Sodium aluminate Solvents: Ethanol ,  Water ;  60 °C → reflux; 220 min, reflux
Reference
Synthesis of 5-chloro-2-phenoxy aniline and Beta molecular sieve used for the same
, China, , ,

Production Method 12

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrazine hydrate (1:1) ,  Ferric chloride hexahydrate Solvents: Ethanol ,  Water ;  2 h, pH 7.3, 80 - 90 °C; 3 h, 80 - 90 °C
Reference
Process for preparation of 2-amino-4-chlorodiphenyl ether
, China, , ,

Production Method 13

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Stannous chloride Solvents: Ethanol ;  16 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12
Reference
Antiviral compounds, their preparation, pharmaceutical compositions, and use in therapy
, World Intellectual Property Organization, , ,

Production Method 14

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Stannous chloride Solvents: Ethanol ;  16 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12
Reference
Preparation of 1,6- and 1,8-naphthyridines as antiviral compounds for treatment of HCV infections
, World Intellectual Property Organization, , ,

Production Method 15

89-61-2 89-61-2
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: 1-Butanol ;  heated
1.2 Solvents: 1-Butanol ;  1 h, heated
1.3 Reagents: Disodium sulfide Solvents: Tetrachloroethylene ;  8 h, 90 - 100 °C
Reference
Effective method of synthesis of 2-aryloxy-5-chloro-aminobenzene
Liu, Jingzi; Shi, Dabin; Wang, Yuliang; Chen, Shuhua, Xinan Shifan Daxue Xuebao, 2006, 31(6), 84-86

Production Method 16

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Stannous chloride
Reference
Synthesis of 2-chloro- and 1,4,8-trichlorodibenzofuran and their effects on the growth of mice and on the liver microsomal drug metabolizing enzyme systems of rats
Saeki, Seitaro; Ozawa, Naoki; Yoshimura, Hidetoshi, Fukuoka Igaku Zasshi, 1977, 68(3), 96-103

Production Method 17

91-39-4 91-39-4
93-67-4 93-67-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Acetic acid ,  Palladium Solvents: Ethanol ;  12 h, 60 psi, rt
Reference
Asymmetric hydrogenation of dibenzo-fused azepines with chiral cationic ruthenium diamine catalysts
Yi, Zi-Qi; Deng, Bo-Wen; Chen, Fei; He, Yan-Mei; Fan, Qing-Hua, New Journal of Chemistry, 2023, 47(24), 11492-11497

Production Method 18

93-67-4 93-67-4
Reaction Conditions
Reference
New spermine and spermidine derivatives as potent inhibitors of Trypanosoma cruzi trypanothione reductase
Bonnet, Beatrice; Soullez, David; Davioud-Charvet, Elisabeth; Landry, Valerie; Horvath, Dragos; et al, Bioorganic & Medicinal Chemistry, 1997, 5(7), 1249-1256

Production Method 19

93-67-4 93-67-4
Reaction Conditions
Reference
Preparations of ω-aminosubstituted-acetamidodiphenyl ether derivatives and their pharmacological actions
Hamada, Yoshiki; Sugiura, Michiharu; Nishina, Takashi; Araki, Kazunori; Horigome, Kazutoshi; et al, Yakugaku Zasshi, 1978, 98(12), 1597-606

Production Method 20

93-67-4 93-67-4
Reaction Conditions
Reference
Aminodiphenyl ethers
, German Democratic Republic, , ,

5-\u200bChloro-\u200b2-\u200bphenoxyaniline Raw materials

5-\u200bChloro-\u200b2-\u200bphenoxyaniline Preparation Products

5-\u200bChloro-\u200b2-\u200bphenoxyaniline Suppliers

Amadis Chemical Company Limited
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(CAS:93-67-4)5-\u200bChloro-\u200b2-\u200bphenoxyaniline
Order Number:A26489
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:20
Price ($):153.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:93-67-4)2-氨基-4-氯二苯基醚
Order Number:LE26964372
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

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Amadis Chemical Company Limited
(CAS:93-67-4)5-\u200bChloro-\u200b2-\u200bphenoxyaniline
A26489
Purity:99%
Quantity:100g
Price ($):153.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:93-67-4)2-氨基-4-氯二苯基醚
LE26964372
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email